2,4-dichloro-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]benzenecarbohydrazide

• IUPAC Name: N-[(Z)-[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide
• InChI: InChI=1S/C11H10Cl2N6O/c12-7-1-2-8(9(13)3-7)11(20)18-17-10(14)4-19-6-15-5-16-19/h1-3,5-6H,4H2,(H2,14,17)(H,18,20)
• InChI Key: VOKJNQXPLXPALN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)NN=C(CN2C=NC=N2)N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)N/N=C(/CN2C=NC=N2)\N
• Molecular Formula: C11H10Cl2N6O
• Molecular Weight: 313.14 g/mol

Description

2,4-Dichloro-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]benzenecarbohydrazide (DCEB) is a synthetic compound that has recently gained attention in the scientific community due to its potential applications in research and development. DCEB is a potent inhibitor of the enzyme β-secretase, and is being studied for its potential use in the treatment of Alzheimer’s disease. DCEB has also been used in the study of other biological processes, such as the regulation of gene expression and the inhibition of inflammation.

Scientific Research Applications

2,4-dichloro-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]benzenecarbohydrazide has been used in a variety of scientific research applications, including the study of Alzheimer’s disease, gene expression, and inflammation. This compound has been shown to be a potent inhibitor of β-secretase, an enzyme involved in the production of amyloid-β peptides, which are thought to be involved in the development of Alzheimer’s disease. This compound has also been used to study the regulation of gene expression, as it has been shown to inhibit the activity of several transcription factors, including NF-κB and AP-1. Lastly, this compound has been used to study the inhibition of inflammation, as it has been shown to inhibit the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]benzenecarbohydrazide is not yet fully understood, but it is believed to involve the inhibition of β-secretase. This compound binds to the active site of the enzyme and prevents its activity, thus preventing the production of amyloid-β peptides. This compound has also been shown to inhibit the activity of several transcription factors, including NF-κB and AP-1. This inhibition is believed to be due to the ability of this compound to interact with the DNA-binding domains of these transcription factors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but it has been shown to have a number of beneficial effects. This compound has been shown to inhibit the production of amyloid-β peptides, which are thought to be involved in the development of Alzheimer’s disease. This compound has also been shown to inhibit the activity of several transcription factors, which may have beneficial effects on gene expression and inflammation. In addition, this compound has been shown to have antioxidant activity, which may be beneficial in the prevention of oxidative stress.

Advantages and Limitations for Lab Experiments

The primary advantage of using 2,4-dichloro-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]benzenecarbohydrazide for lab experiments is its potency as an inhibitor of β-secretase. This compound has been shown to be a potent inhibitor of this enzyme, making it an ideal tool for studying the regulation of amyloid-β peptide production. However, there are some limitations to using this compound for lab experiments. This compound is a synthetic compound, and may not be as biologically relevant as naturally occurring compounds. In addition, this compound is not selective for β-secretase, and may have off-target effects on other enzymes or transcription factors.

Future Directions

The potential applications of 2,4-dichloro-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]benzenecarbohydrazide are still being explored, and there are a number of possible future directions for research. One possible direction is the development of more selective inhibitors of β-secretase that are more biologically relevant than this compound. Another possible direction is the exploration of the effects of this compound on other enzymes and transcription factors, as well as the development of compounds that are more specific for these targets. Additionally, the potential therapeutic applications of this compound in the treatment of Alzheimer’s disease and other diseases should be further explored. Finally, the biochemical and physiological effects of this compound should be further studied, in order to better understand its mechanism of action and potential therapeutic applications.